1-(4-{[(2-Chlorobenzyl)sulfonyl]methyl}-4-hydroxypiperidino)-2,2-dimethyl-1-propanone

• IUPAC Name: 1-[4-[(2-chlorophenyl)methylsulfonylmethyl]-4-hydroxypiperidin-1-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C18H26ClNO4S/c1-17(2,3)16(21)20-10-8-18(22,9-11-20)13-25(23,24)12-14-6-4-5-7-15(14)19/h4-7,22H,8-13H2,1-3H3
• InChI Key: YJBPBQKKFDFBDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCC(CC1)(CS(=O)(=O)CC2=CC=CC=C2Cl)O
• Molecular Formula: C18H26ClNO4S
• Molecular Weight: 387.9 g/mol

Description

1-(4-{[(2-Chlorobenzyl)sulfonyl]methyl}-4-hydroxypiperidino)-2,2-dimethyl-1-propanone is a useful research compound. Its molecular formula is C18H26ClNO4S and its molecular weight is 387.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds with sulfonyl groups, such as those studied in the synthesis of vinylsulfones and vinylsulfonamides, exhibit a wide range of biological activities and are frequently utilized in synthetic organic chemistry. These substances, due to their active properties in 1,4-addition and electrocyclization reactions, can serve as active dienophiles and Michael acceptors. The research by Kharkov University Bulletin Chemical Series in 2020 outlines a protocol for the dehydrative synthesis of low molecular weight representatives of these compounds, which could provide insights into the synthesis and potential reactivity of the molecule (Kharkov University Bulletin Chemical Series, 2020).

Potential Applications in Material Science

Sulfonated block copolymers containing fluorenyl groups, as discussed by Bae, Miyatake, and Watanabe (2009), have shown promise for fuel-cell applications. The synthesis and properties of these copolymers, particularly their high proton conductivity and mechanical properties, suggest that the sulfonyl-functionalized piperidine compound could find applications in the development of new materials for energy technologies (Bae, Miyatake, & Watanabe, 2009).

Applications in Ionic Liquids and Solvents

The synthesis of multi-hydroxyl and sulfonyl dual-functionalized room temperature ionic liquids, as researched by Zhu et al. (2007), demonstrates the utility of sulfonyl and hydroxyl-functionalized compounds in creating new ionic liquids. These substances, due to their unique solvation properties and chemical stability, could be beneficial in a variety of applications, from organic synthesis to electrolytes in energy devices (Zhu et al., 2007).